Cas no 61343-95-1 (Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)-)

• Product Name: Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)-
• CAS No: 61343-95-1
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 483125
• PubChem ID: 71396748
• Update Time: 2025-04-19

Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,5-dimethyl-4-(2-methylphenoxy)-
• 3,5-dimethyl-4-(2-methylphenoxy)benzaldehyde
• 61343-95-1
• DTXSID40818287

• Inchi： 1S/C16H16O2/c1-11-6-4-5-7-15(11)18-16-12(2)8-14(10-17)9-13(16)3/h4-10H,1-3H3
• InChI Key： QFKYEOYDQOKPGP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C1C(C)=CC(C=O)=CC=1C

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3